![molecular formula C6H7ClN2O2 B1588714 4-Chloro-2,5-dimethoxypyrimidine CAS No. 370103-25-6](/img/structure/B1588714.png)
4-Chloro-2,5-dimethoxypyrimidine
Overview
Description
4-Chloro-2,5-dimethoxypyrimidine is an organic compound with the molecular formula C6H7ClN2O2 . It is used as an important intermediate in the synthesis of pesticides, pharmaceuticals, and other organic compounds .
Synthesis Analysis
The synthesis of this compound can be carried out by different routes. One commonly used method is to react 2,5-dichloropyrimidine with methanol to generate 2,5-dichloro-4-methoxypyrimidine, and then obtain the target product through a dechlorination reaction .Molecular Structure Analysis
The molecular structure of this compound consists of a pyrimidine ring which is a six-membered ring with two nitrogen atoms at positions 1 and 3. The ring is substituted with a chlorine atom at position 4 and methoxy groups at positions 2 and 5 .Chemical Reactions Analysis
Pyrimidines, including this compound, are known to undergo a range of chemical reactions. These include oxidative annulation involving anilines, aryl ketones, and DMSO as a methine equivalent promoted by K2S2O8 .Physical And Chemical Properties Analysis
This compound has a molecular weight of 174.59 and a density of 1.285±0.06 g/cm3 at 20 ºC 760 Torr. Its boiling point is 277.5±43.0℃ at 760 Torr .Scientific Research Applications
Synthesis and Antimicrobial Activity
4-Chloro-2,5-dimethoxypyrimidine derivatives have been synthesized and evaluated for antibacterial activities against various bacterial strains, showing effectiveness comparable to standard antibiotics like Penicillin, Ampicillin, and Erythromycin (Dişli, Mercan, & Yavuz, 2013).
Pharmaceutical and Medicinal Chemistry
In pharmaceutical research, pyrimidines, including derivatives of this compound, are significant due to their presence in DNA bases. Their targeted drug action is likely influenced by molecular recognition processes involving hydrogen bonding (Rajam, Muthiah, Butcher, Jasinski, & Glidewell, 2017).
Agricultural Chemistry
This compound derivatives are utilized in the synthesis of potent herbicides, prepared from readily available compounds and synthesized in good yields (Bessard & Crettaz, 2000).
Organic Chemistry and Chemical Synthesis
This compound serves as a precursor in the synthesis of various pyrimidine derivatives with diverse applications, including uracils and fluoroalkylated derivatives, through different chemical reactions (Bardagi & Rossi, 2010).
Chemical and Physical Analysis
Studies on chloropyrimidine derivatives, including this compound, focus on understanding their structure, spectroscopic characteristics, and electronic properties, which are essential for various applications in chemistry and materials science (Gupta, Sharma, Virdi, & Ram, 2006).
Mechanism of Action
Target of Action
As a pyrimidine derivative, it is likely to interact with enzymes or receptors that recognize or process pyrimidine bases in nucleic acids .
Mode of Action
As a pyrimidine derivative, it may interact with its targets through hydrogen bonding or stacking interactions, similar to natural pyrimidines in nucleic acids .
Biochemical Pathways
4-Chloro-2,5-dimethoxypyrimidine is an important intermediate commonly used in the synthesis of pesticides, pharmaceuticals, and other organic compounds
Result of Action
As an intermediate in chemical synthesis, its primary role may be to contribute structural elements to the final product, rather than exerting a direct biological effect .
Action Environment
The action of this compound can be influenced by environmental factors such as temperature, pH, and the presence of other chemicals. It is stable but should avoid contact with strong oxidants . It is soluble in common organic solvents such as ether, chloroform, and alcohol .
Safety and Hazards
Biochemical Analysis
Cellular Effects
It is known that pyrimidines can have a range of effects on cells, including influencing cell signaling pathways, gene expression, and cellular metabolism .
Molecular Mechanism
It is likely to exert its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .
Temporal Effects in Laboratory Settings
Information on the product’s stability, degradation, and any long-term effects on cellular function observed in in vitro or in vivo studies is currently lacking .
Dosage Effects in Animal Models
There is currently no available information on how the effects of 4-Chloro-2,5-dimethoxypyrimidine vary with different dosages in animal models .
Metabolic Pathways
It is likely to interact with various enzymes or cofactors, and may have effects on metabolic flux or metabolite levels .
Transport and Distribution
It may interact with various transporters or binding proteins, and may have effects on its localization or accumulation .
Subcellular Localization
It may have targeting signals or post-translational modifications that direct it to specific compartments or organelles .
properties
IUPAC Name |
4-chloro-2,5-dimethoxypyrimidine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H7ClN2O2/c1-10-4-3-8-6(11-2)9-5(4)7/h3H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CFOZTZJHBPCPLO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CN=C(N=C1Cl)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H7ClN2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70433104 | |
Record name | 4-chloro-2,5-dimethoxypyrimidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70433104 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
174.58 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
370103-25-6 | |
Record name | 4-chloro-2,5-dimethoxypyrimidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70433104 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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